3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-(4-fluorophenyl)-2-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H9FN2O2/c1-14-10(11(15)16)6-9(13-14)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key: BHZCZCULAVSPQF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C11H9FN2O2
• Molecular Weight: 220.20 g/mol
• CAS No.: 943863-70-5

Description

The compound “3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid” is likely to be an organic compound consisting of a pyrazole ring which is a heterocyclic compound with a 5-membered ring containing two nitrogen atoms, and a carboxylic acid group attached to the 5-position of the pyrazole ring. The 3-position of the pyrazole ring is substituted with a 4-fluorophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through a condensation reaction of a 1,3-diketone or a β-ketoester with hydrazine. The 4-fluorophenyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would consist of a pyrazole ring, a phenyl ring, and a carboxylic acid group. The presence of the fluorine atom on the phenyl ring could influence the electronic properties of the molecule.

Chemical Reactions Analysis

As an organic compound containing a carboxylic acid group, this compound could undergo typical carboxylic acid reactions such as esterification and amide formation. The pyrazole ring could potentially participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the carboxylic acid group could make it polar and capable of forming hydrogen bonds, which could influence its solubility in different solvents.

Scientific Research Applications

Synthesis and Crystal Structure

A study by Loh et al. (2013) focused on the synthesis of four pyrazole compounds, including 3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid. The compounds were prepared by condensing chalcones with hydrazine hydrate in the presence of various acids. X-ray single crystal structure determination characterized the structures, revealing dihedral angles formed between the pyrazole and the fluoro-substituted rings, demonstrating the compound's potential for structural analysis and material science applications (Loh et al., 2013).

Synthesis and Molecular Corroboration in Drug Discovery

Thangarasu et al. (2019) reported on the synthesis of pyrazole derivatives, including compounds related to this compound. These compounds showed potential for drug discovery with antioxidant, anti-breast cancer, and anti-inflammatory properties. Molecular docking studies examined interactions with specific enzymes, indicating potential as future COX-2 inhibitors or anti-inflammatory drugs (Thangarasu et al., 2019).

Facile Synthetic Approaches

Research by Ali et al. (2016) involved aldol condensation of pyrazole-carbonitrile derivatives, which are structurally similar to this compound. The study explored the reactivity of the compound towards active methylene derivatives, highlighting its importance in creating pyridine and pyrazolopyrimidine derivatives. This showcases its versatility in synthetic chemistry (Ali et al., 2016).

Synthesis and Pharmacological Investigation

Gokulan et al. (2012) synthesized a series of pyrazole-4-carboxylic acid ethyl esters, which are structurally related to the target compound. These compounds were evaluated for their analgesic and anti-inflammatory activities, indicating the compound's potential in developing new pharmaceuticals (Gokulan et al., 2012).

Safety and Hazards

Like many organic compounds, this compound could pose safety hazards. It could be harmful if ingested, inhaled, or comes into contact with the skin. It’s important to handle it with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve studying its potential applications, for example in the development of new drugs or materials. Further studies could also focus on optimizing its synthesis and understanding its reactivity.

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

It’s worth noting that the spatial orientation of substituents can lead to a different biological profile of drug candidates due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Similar compounds with an indole nucleus have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound may also influence a variety of biochemical pathways.

Result of Action

Similar compounds with an indole nucleus have been found to possess various biological activities , suggesting that this compound may also have diverse molecular and cellular effects.

Action Environment

One study found that a similar compound hindered corrosion in a 1-m hcl medium, and the performance of inhibition improved with the compound amount but reduced somewhat with temperature . This suggests that environmental factors such as pH and temperature may influence the action of this compound.